2-[2-(4-Methoxyphenyl)Ethenyl]-8-Quinolinol

• Molecular Formula: C18H15NO2
• Molecular Weight: 277.3 g/mol
• IUPAC Name: 2-[2-(4-methoxyphenyl)ethenyl]quinolin-8-ol
• InChI: InChI=1S/C18H15NO2/c1-21-16-11-6-13(7-12-16)5-9-15-10-8-14-3-2-4-17(20)18(14)19-15/h2-12,20H,1H3
• InChI Key: DPXGPVPBTVSMSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC2=NC3=C(C=CC=C3O)C=C2

Description

2-[2-(4-Methoxyphenyl)Ethenyl]-8-Quinolinol is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8-hydroxyquinaldine (9.93 g) and p-anisaldehyde (20 mL) is heated at 180° C. overnight. The reaction is then cooled to room temperature and vacuum distilled. Once the majority of the p-anisaldehyde is distilled off (below 100° C.), the residue remaining in the flask is taken up in hot 95% EtOH. Any undissolved material is filtered off. H2O is added to the EtOH filtrate and the product is obtained as a yellow solid (3.42 g).